Cas no 635712-50-4 (1H-Indazole-5-carboxaldehyde, 7-ethyl-)
635712-50-4 structure
Product Name:1H-Indazole-5-carboxaldehyde, 7-ethyl-
CAS No:635712-50-4
MF:C10H10N2O
MW:174.199202060699
CID:1653587
PubChem ID:21102211
Update Time:2025-04-21
1H-Indazole-5-carboxaldehyde, 7-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-5-carboxaldehyde, 7-ethyl-
- DB-208019
- 7-Ethyl-1H-indazole-5-carboxaldehyde
- 7-Ethyl-1H-indazole-5-carbaldehyde
- 635712-50-4
- SCHEMBL3595088
- UYMUWQCTLCQKPW-UHFFFAOYSA-N
- DTXSID801291187
-
- Inchi: 1S/C10H10N2O/c1-2-8-3-7(6-13)4-9-5-11-12-10(8)9/h3-6H,2H2,1H3,(H,11,12)
- InChI Key: UYMUWQCTLCQKPW-UHFFFAOYSA-N
- SMILES: O=CC1C=C2C=NNC2=C(C=1)CC
Computed Properties
- Exact Mass: 174.0794
- Monoisotopic Mass: 174.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.75
1H-Indazole-5-carboxaldehyde, 7-ethyl- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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